Simultaneous intracellular redox potential and pH measurements in live cells using SERS nanosensors†
Analyst Pub Date: 2015-02-20 DOI: 10.1039/C4AN02365J
Abstract
Intracellular redox potential is a highly regulated cellular characteristic and is critically involved in maintaining cellular health and function. The dysregulation of redox potential can result in the initiation and progression of numerous diseases. Redox potential is determined by the balance of oxidants and reductants in the cell and also by pH. For this reason a technique for quantitative measurement of intracellular redox potential and pH is highly desirable. In this paper we demonstrate how surface enhanced Raman scattering (SERS) nanosensors can be used for multiplexed measurement of both pH and redox potential in live single cells.
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Journal Name：Analyst
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CAS no.: 624-75-9
